2-[(4-chlorophenyl)methylthio]-N-(2-hydroxy-5-nitrophenyl)acetamide

• Molecular Formula: C15H13ClN2O4S
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-N-(2-hydroxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C15H13ClN2O4S/c16-11-3-1-10(2-4-11)8-23-9-15(20)17-13-7-12(18(21)22)5-6-14(13)19/h1-7,19H,8-9H2,(H,17,20)
• InChI Key: XLDYRTAPKQIASS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CSCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])O)Cl

Description

2-[(4-chlorophenyl)methylthio]-N-(2-hydroxy-5-nitrophenyl)acetamide is a nitrophenol.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Antimalarial Activity : A study by Werbel et al. (1986) describes the synthesis of a series of related compounds, including N-[5-[(alkylamino)methyl]-6-hydroxy[1,1'-biphenyl]-3-yl]acetamides, showing significant antimalarial potency against Plasmodium berghei in mice, with implications for clinical trials in humans (Werbel et al., 1986).

• Molecular Structure Analysis : Gowda et al. (2007) investigated the structure of 2‐Chloro‐N‐(4‐chlorophenyl)acetamide, a related compound, showing its molecular structure and hydrogen bonding characteristics (Gowda et al., 2007).

• Hydrogen Bond Studies : Romero and Margarita (2008) synthesized and characterized compounds including N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, providing insights into hydrogen-bond formation in solution and structural behavior (Romero & Margarita, 2008).

• Optical Properties : Wannalerse et al. (2022) explored the synthesis and optical properties of orcinolic derivatives, including N-(4-nitrophenyl)acetamide, for potential applications as OH− indicators (Wannalerse et al., 2022).

Applications in Materials Science

• Synthesis of AB-Type Monomers : Begunov and Valyaeva (2015) synthesized AB-type monomers for polybenzimidazoles from N-(4,5-dichloro-2-nitrophenyl)acetamide, demonstrating applications in polymer chemistry (Begunov & Valyaeva, 2015).

• Preparation and Reaction of Trihalogenated Hydroxythiophenes : Skramstad et al. (2000) discussed the synthesis and reactions of trihalogenated hydroxythiophenes, relevant for chemical applications and material synthesis (Skramstad et al., 2000).

Biological Activities and Potential Applications

• Anticancer, Anti-Inflammatory, and Analgesic Activities : Rani et al. (2014) synthesized 2-(Substituted phenoxy) Acetamide Derivatives, demonstrating their potential as anticancer, anti-inflammatory, and analgesic agents (Rani et al., 2014).

• Bioactivity of Nitrosylated and Nitrated Derivatives : Girel et al. (2022) investigated the bioactivity of nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides, revealing insights into their phytotoxic metabolites and gene expression alterations (Girel et al., 2022).